Cas no 83732-62-1 (3-(Hydroxymethyl)-p-phenylenediammonium sulphate)

• Product Name: 3-(Hydroxymethyl)-p-phenylenediammonium sulphate
• CAS No: 83732-62-1
• MF: C₇H₁₂N₂O₅S
• MW: 236.245580673218
• CID: 726648
• PubChem ID: 44147915
• Update Time: 2025-04-19

3-(Hydroxymethyl)-p-phenylenediammonium sulphate Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-p-phenylenediammonium sulphate
• [4-azaniumyl-2-(hydroxymethyl)phenyl]azanium,sulfate
• EINECS 280-611-9
• 83732-62-1
• 3-(HYDROXYMETHYL)-P-PHENYLENEDIAMMONIUM SULFATE
• [4-azaniumyl-2-(hydroxymethyl)phenyl]azanium;sulfate

• Inchi： 1S/C7H10N2O.H2O4S/c8-6-1-2-7(9)5(3-6)4-10;1-5(2,3)4/h1-3,10H,4,8-9H2;(H2,1,2,3,4)
• InChI Key： IXOQCMNGTBOMMJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])[O-].OCC1C=C(C=CC=1[NH3+])[NH3+]

Computed Properties

• Exact Mass: 236.047
• Monoisotopic Mass: 236.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2